Cas no 915924-81-1 (1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione)

• Product Name: 1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione
• CAS No: 915924-81-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD08059951
• CID: 1085152
• PubChem ID: 44827685
• Update Time: 2025-11-02

1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-((Tetrahydro-2H-pyran-2-yl)methyl)azepane-2,5-dione
• 1-(oxan-2-ylmethyl)azepane-2,5-dione
• 1-[(Oxan-2-yl)methyl]azepane-2,5-dione
• BS-36440
• SCHEMBL8208385
• DTXSID00660744
• 1-(TETRAHYDRO-2H-PYRAN-2-YLMETHYL)AZEPANE-2,5-DIONE
• MFCD08059951
• 1-(Tetrahydro-2H-pyran-2-ylmethyl)-2,5-azepanedione
• CHEMBRDG-BB 4014696
• 915924-81-1
• AKOS022183840
• 1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione

• MDL： MFCD08059951
• Inchi： 1S/C12H19NO3/c14-10-4-5-12(15)13(7-6-10)9-11-3-1-2-8-16-11/h11H,1-9H2
• InChI Key： NTCJVQCRBVNEAZ-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C(CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 225.13600
• Monoisotopic Mass: 225.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.129
• Boiling Point: 382.3°C at 760 mmHg
• Flash Point: 185°C
• Refractive Index: 1.502
• PSA: 46.61000
• LogP: 1.07500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione

Chemical Profile of 1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione (CAS No. 915924-81-1)

1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework, featuring a tetrahydro-2H-pyran moiety linked to an azepane core with a dione functional group, presents a unique scaffold for potential biological activity. The compound's CAS number, 915924-81-1, serves as a unique identifier in chemical databases, facilitating precise referencing in scientific literature and industrial applications.

The synthesis of 1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione involves multi-step organic transformations that highlight the compound's synthetic accessibility and versatility. The presence of the tetrahydro-2H-pyran ring enhances its solubility and metabolic stability, making it a promising candidate for further derivatization. The azepane ring, known for its structural rigidity and ability to mimic biologically active heterocycles, contributes to the compound's potential pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with fused or bridged heterocyclic systems. The azepane scaffold, in particular, has been investigated for its role in modulating various biological pathways. Studies have demonstrated that azepane derivatives exhibit properties such as receptor binding affinity and enzyme inhibition, making them valuable in drug discovery efforts. The incorporation of a dione group into the azepane core further expands its chemical space, allowing for diverse functionalization strategies.

The tetrahydro-2H-pyran substituent in 1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione is particularly noteworthy for its ability to enhance solubility and bioavailability. This feature is crucial in pharmaceutical development, where poor solubility can limit the efficacy of a drug. Additionally, the dione group introduces polarity and reactivity that can be exploited for further chemical modifications. These characteristics make the compound an attractive intermediate for synthesizing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of complex molecules with high accuracy. Molecular docking studies on 1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione have suggested potential interactions with targets such as kinases and G protein-coupled receptors (GPCRs). These interactions are relevant to various therapeutic areas, including oncology and neurology. The ability to computationally model such interactions accelerates the drug discovery process by prioritizing compounds with high binding affinity.

The synthesis of 1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione can be achieved through several routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the condensation of tetrahydropyranone derivatives with azepanone precursors under controlled conditions. This method leverages well-established organic reactions while maintaining high yields and selectivity. Alternative synthetic pathways may involve transition metal-catalyzed cross-coupling reactions or microwave-assisted synthesis techniques.

In conclusion, 1-(tetrahydro-2H-pyran-2-ylmethyl)azepane-2,5-dione represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it a valuable building block for drug development. As computational methods continue to refine our understanding of molecular interactions, compounds like this are likely to play an increasingly important role in the discovery of novel therapeutics.